Cas no 2228682-70-8 (methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate
• CAS No: 2228682-70-8
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 6367606
• PubChem ID: 165733450
• Update Time: 2025-11-01

methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate
• EN300-1832342
• 2228682-70-8

• Inchi： 1S/C10H14O3S/c1-10(2,7-5-4-6-14-7)8(11)9(12)13-3/h4-6,8,11H,1-3H3
• InChI Key： NOTMHWSAJSYLNU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)(C)C(C(=O)OC)O

Computed Properties

• Exact Mass: 214.06636548g/mol
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate

Comprehensive Overview of Methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate (CAS No. 2228682-70-8)

Methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate (CAS No. 2228682-70-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a thiophene ring with a hydroxybutanoate ester moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2228682-70-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for thiophene-derived compounds like methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for chiral synthons, which are essential for asymmetric synthesis. The compound’s ester group and hydroxyl functionality offer reactive sites for further modifications, aligning with trends in green chemistry and sustainable synthesis.

The compound’s molecular structure features a thiophene heterocycle, a five-membered aromatic ring containing sulfur, which is known for enhancing the electronic properties of organic materials. This characteristic has led to explorations in organic electronics, where thiophene derivatives are used in conductive polymers and photovoltaic cells. Additionally, its methyl ester group improves solubility in organic solvents, facilitating its use in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, CAS No. 2228682-70-8 is often synthesized via esterification or Grignard reactions, with yields optimized through catalytic methods. Recent advancements in flow chemistry have further streamlined its production, reducing waste and energy consumption—a key focus in modern process chemistry. These innovations resonate with industry demands for cost-effective and scalable manufacturing processes.

In the pharmaceutical sector, methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate is investigated for its role in designing enzyme inhibitors and receptor modulators. Its chiral center at the 2-position makes it valuable for developing stereoselective drugs, addressing challenges in drug delivery and bioavailability. These applications are frequently discussed in forums on medicinal chemistry and drug development, reflecting its relevance to current research trends.

Environmental and safety profiles of CAS 2228682-70-8 are also critical considerations. Regulatory agencies emphasize biodegradability and low toxicity in chemical approvals, and preliminary studies suggest this compound aligns with these standards. This aspect is particularly appealing to industries prioritizing ESG (Environmental, Social, and Governance) compliance and sustainable sourcing.

In summary, methyl 2-hydroxy-3-methyl-3-(thiophen-2-yl)butanoate (CAS No. 2228682-70-8) exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, supported by ongoing innovations in synthesis and characterization. As research continues to uncover new potentials, this compound remains a focal point for scientists and industries alike.